3-{[(4-ethoxyphenyl)amino]carbonyl}-1,2,2-trimethylcyclopentanecarboxylic acid

• IUPAC Name: 3-[(4-ethoxyphenyl)carbamoyl]-1,2,2-trimethylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C18H25NO4/c1-5-23-13-8-6-12(7-9-13)19-15(20)14-10-11-18(4,16(21)22)17(14,2)3/h6-9,14H,5,10-11H2,1-4H3,(H,19,20)(H,21,22)
• InChI Key: ABMQTMNKACFCFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2CCC(C2(C)C)(C)C(=O)O
• Molecular Formula: C18H25NO4
• DSSTOX Substance ID: DTXSID10289203
• Molecular Weight: 319.4 g/mol
• CAS RN: 7153-49-3

Description

This compound is a complex organic molecule that contains several functional groups. It has an ethoxyphenyl group, an amino group, a carbonyl group, and a carboxylic acid group attached to a trimethylcyclopentane ring. These functional groups suggest that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the carbonyl group and the carboxylic acid group could result in the formation of hydrogen bonds, which could affect the compound’s three-dimensional structure.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions due to the presence of its functional groups. For example, the carbonyl group could undergo nucleophilic addition reactions, while the carboxylic acid group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of polar functional groups like the carbonyl and carboxylic acid could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity and toxicity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future directions for research on this compound could involve exploring its potential uses in fields like medicine or materials science. Its functional groups make it a versatile molecule that could be modified to create a variety of new compounds.